Cas no 885274-68-0 (4-(5-Phenylthiazol-2-Yl)Piperidine)

• Product Name: 4-(5-Phenylthiazol-2-Yl)Piperidine
• CAS No: 885274-68-0
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• MDL: MFCD04115001
• CID: 711159
• PubChem ID: 53407858
• Update Time: 2025-10-29

4-(5-Phenylthiazol-2-Yl)Piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(5-phenyl-2-thiazolyl)-
• 4-(5-phenyl-2-thiazolyl)Piperidine
• 4-(5-PHENYL-THIAZOL-2-YL)PIPERIDINE,
• 5-phenyl-2-piperidin-4-yl-1,3-thiazole
• 4-(5-PHENYL-THIAZOL-2-YL)-PIPERIDINE
• 5-PHENYL-2-(PIPERIDIN-4-YL)THIAZOLE
• Piperidine,4-(5-phenyl-2-thiazolyl)
• AKOS024260480
• AS-40988
• SCHEMBL4677044
• CS-0315479
• DTXSID30696071
• 4-(5-Phenyl-1,3-thiazol-2-yl)piperidine
• AB19430
• MFCD04115001
• DA-22408
• 4-(5-phenylthiazol-2-yl)piperidine
• 885274-68-0
• 4-(5-Phenylthiazol-2-Yl)Piperidine

• MDL： MFCD04115001
• Inchi： 1S/C14H16N2S/c1-2-4-11(5-3-1)13-10-16-14(17-13)12-6-8-15-9-7-12/h1-5,10,12,15H,6-9H2
• InChI Key： RDKOIBCQMYSNMS-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CN=C1C1CCNCC1

Computed Properties

• Exact Mass: 244.10300
• Monoisotopic Mass: 244.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 3.60590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 4-(5-Phenylthiazol-2-Yl)Piperidine

4-(5-Phenylthiazol-2-Yl)Piperidine (CAS 885274-68-0): A Comprehensive Overview

4-(5-Phenylthiazol-2-Yl)Piperidine (CAS 885274-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique thiazole-piperidine hybrid structure, serves as a valuable building block in medicinal chemistry. The presence of both phenylthiazole and piperidine moieties makes it particularly interesting for drug discovery applications, especially in the development of central nervous system (CNS) targeting agents.

Recent trends in drug development have highlighted the importance of heterocyclic compounds like 4-(5-Phenylthiazol-2-Yl)Piperidine. Researchers are increasingly focusing on such structures due to their potential in addressing neurological disorders, a major healthcare concern worldwide. The compound's molecular framework allows for diverse modifications, making it a versatile scaffold for creating novel therapeutic agents with improved bioavailability and target specificity.

The synthesis of 4-(5-Phenylthiazol-2-Yl)Piperidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its stability under various pH conditions and solubility profile in common organic solvents make it particularly suitable for pharmaceutical formulation studies.

In the context of current research trends, 4-(5-Phenylthiazol-2-Yl)Piperidine derivatives are being investigated for their potential in treating neurodegenerative diseases. The growing prevalence of conditions like Alzheimer's and Parkinson's disease has spurred interest in novel chemical entities that can modulate neuronal pathways. This compound's structural features suggest possible interactions with various neurotransmitter systems, though detailed pharmacological studies are ongoing.

The pharmaceutical industry's shift toward personalized medicine has further increased the demand for specialized intermediates like 4-(5-Phenylthiazol-2-Yl)Piperidine. Its modular structure allows medicinal chemists to create targeted analogs with specific receptor affinities. This adaptability is particularly valuable in the development of next-generation neuroprotective agents and cognitive enhancers.

From a commercial perspective, the market for piperidine-containing compounds and thiazole derivatives has shown steady growth. 4-(5-Phenylthiazol-2-Yl)Piperidine serves as a key intermediate in the synthesis of more complex molecules, with applications extending beyond pharmaceuticals into materials science and agrochemical research. The compound's stability and relatively straightforward synthesis pathway make it attractive for industrial-scale production.

Quality control measures for 4-(5-Phenylthiazol-2-Yl)Piperidine are stringent, with most suppliers offering high-purity grades (≥98%) suitable for research purposes. The compound is typically supplied as a white to off-white crystalline powder, with detailed specifications including melting point range, residual solvent content, and heavy metal limits. Proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability.

Recent advancements in synthetic methodology have improved the efficiency of producing 4-(5-Phenylthiazol-2-Yl)Piperidine, with some protocols achieving higher yields through optimized catalytic systems. Green chemistry approaches are being explored to reduce the environmental impact of its synthesis, aligning with the pharmaceutical industry's sustainability initiatives.

The intellectual property landscape surrounding 4-(5-Phenylthiazol-2-Yl)Piperidine derivatives is active, with several patents filed for specific analogs showing promising biological activity. This reflects the compound's potential as a starting point for developing new therapeutic agents. Researchers are particularly interested in its application for neurological conditions, inflammation modulation, and potential antimicrobial properties.

In analytical applications, 4-(5-Phenylthiazol-2-Yl)Piperidine serves as a reference standard and analytical marker in various chromatographic methods. Its distinct UV absorption characteristics make it suitable for method development and validation in pharmaceutical quality control laboratories.

Future research directions for 4-(5-Phenylthiazol-2-Yl)Piperidine include exploring its potential in combination therapies and investigating its physicochemical properties in greater detail. Computational chemistry approaches are being employed to predict its behavior in biological systems and to design more potent derivatives with optimized pharmacokinetic profiles.

The safety profile of 4-(5-Phenylthiazol-2-Yl)Piperidine is an area of ongoing study, with preliminary data suggesting it requires standard laboratory precautions for handling. As with many research chemicals, proper personal protective equipment and ventilation are recommended when working with this compound in laboratory settings.

From a regulatory standpoint, 4-(5-Phenylthiazol-2-Yl)Piperidine is currently classified as a research chemical, with availability primarily through specialized chemical suppliers. Researchers should verify the specific regulations in their region regarding its procurement and use, as chemical regulations can vary significantly between countries.

The growing body of literature on thiazole-piperidine hybrids underscores the scientific community's interest in this structural class. As understanding of structure-activity relationships improves, 4-(5-Phenylthiazol-2-Yl)Piperidine and its analogs are likely to play an increasingly important role in the development of new therapeutic agents targeting various disease pathways.